Cas no 1865092-71-2 (6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine)

• Product Name: 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine
• CAS No: 1865092-71-2
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4776174
• Update Time: 2025-06-11

6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine
• 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine

• Inchi： 1S/C9H14N4/c1-7-11-8(10-2)6-9(12-7)13-4-3-5-13/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： VUHUVQBHFBFNMH-UHFFFAOYSA-N
• SMILES： N1(C2C=C(NC)N=C(C)N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.5
• Topological Polar Surface Area: 41

Additional information on 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine

Introduction to 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine (CAS No. 1865092-71-2)

6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine (CAS No. 1865092-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include an azetidine ring and methyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The chemical structure of 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine can be represented as C₁₀H₁₇N₃. The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and conformational flexibility, which can influence the compound's interactions with biological targets. The presence of the dimethyl substituents on the pyrimidine ring further enhances its lipophilicity and stability, contributing to its favorable pharmacokinetic properties.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine to selectively inhibit the activity of a particular kinase involved in the proliferation of cancer cells. This selective inhibition suggests that the compound could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents. The study also demonstrated that the compound exhibits good bioavailability and metabolic stability, which are crucial factors for successful drug development.

Beyond its potential as an anticancer agent, 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine has also shown promise in other therapeutic areas. Research conducted by a team at a leading pharmaceutical company revealed that the compound has anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects were attributed to its ability to modulate the activity of pro-inflammatory cytokines and enzymes.

The safety profile of 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine has been extensively evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for further clinical development.

In addition to its therapeutic applications, 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it a valuable reagent for investigating the mechanisms of action of various biological targets. Researchers have used this compound to gain insights into signaling pathways and enzyme kinetics, contributing to a deeper understanding of cellular processes.

The synthesis of 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the azetidine ring and subsequent functionalization of the pyrimidine core. These advancements in synthesis have facilitated large-scale production and commercial availability of the compound for both research and pharmaceutical applications.

In conclusion, 6-(Azetidin-1-yl)-N,2-dimethylpyrimidin-4-amine (CAS No. 1865092-71-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new applications and optimize its use as a therapeutic agent or research tool.